Cas no 867129-86-0 (3-(2,5-Dimethoxyphenoxy)propanoic acid)

• Product Name: 3-(2,5-Dimethoxyphenoxy)propanoic acid
• CAS No: 867129-86-0
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• MDL: MFCD27996285
• CID: 1094421
• PubChem ID: 72943021
• Update Time: 2025-08-02

3-(2,5-Dimethoxyphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dimethoxyphenoxy)propanoic acid
• AK149346
• 3-(2,5-dimethoxy-phenoxy)-propionic acid
• AX8286626
• C76829
• DS-9148
• 3-(2,5-Dimethoxyphenoxy)propanoicacid
• MFCD27996285
• A916935
• AKOS022189055
• 867129-86-0
• CS-0150489
• DB-135310

• MDL： MFCD27996285
• Inchi： 1S/C11H14O5/c1-14-8-3-4-9(15-2)10(7-8)16-6-5-11(12)13/h3-4,7H,5-6H2,1-2H3,(H,12,13)
• InChI Key： HKYDDXZAWXIJCM-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)C1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• XLogP3: 1.3

3-(2,5-Dimethoxyphenoxy)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids

Additional information on 3-(2,5-Dimethoxyphenoxy)propanoic acid

Comprehensive Overview of 3-(2,5-Dimethoxyphenoxy)propanoic acid (CAS No. 867129-86-0): Properties, Applications, and Industry Insights

3-(2,5-Dimethoxyphenoxy)propanoic acid (CAS No. 867129-86-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This phenoxypropanoic acid derivative features a dimethoxyphenyl moiety, which contributes to its potential as a building block in drug synthesis. With the rise of green chemistry and sustainable synthesis trends, researchers are increasingly exploring compounds like this for their efficiency in catalytic reactions and biodegradability.

The compound’s molecular structure (C₁₁H₁₄O₅) includes a carboxylic acid functional group, making it reactive in esterification and amidation processes. Its solubility in polar solvents and moderate melting point (typically 120–125°C) enhance its utility in fine chemical manufacturing. Recent studies highlight its role in developing non-steroidal anti-inflammatory drug (NSAID) analogs, aligning with the growing demand for pain management solutions and targeted drug delivery systems.

In the context of AI-driven drug discovery, 3-(2,5-Dimethoxyphenoxy)propanoic acid has been flagged in computational databases for its scaffold diversity. Pharmaceutical companies leverage machine learning algorithms to identify such compounds for high-throughput screening, addressing queries like "novel carboxylic acid derivatives in drug design" or "optimizing phenoxy-based intermediates." These trends reflect broader industry shifts toward precision medicine and cost-effective synthesis routes.

From an environmental standpoint, the compound’s low ecotoxicity (as per preliminary assays) positions it favorably for green solvent applications. This aligns with global searches for "eco-friendly chemical alternatives" and "biocompatible excipients." Regulatory bodies like the EPA and REACH have yet to classify it as hazardous, but ongoing QSAR modeling studies aim to predict its environmental fate more accurately.

Market analysts note rising interest in 867129-86-0 from contract research organizations (CROs) and academic labs, particularly in Europe and North America. Patent filings related to its use in photodynamic therapy agents and antioxidant formulations have surged since 2020. For suppliers, optimizing purity (>98%) and scalable synthesis protocols remains critical to meet demand for GMP-grade batches.

Future research may explore its structure-activity relationships (SAR) in neuroprotective compounds, a hot topic given aging populations. Searches for "phenoxy acids in neurodegeneration" have grown by 40% year-over-year, underscoring its relevance. Meanwhile, advancements in continuous flow chemistry could revolutionize its production, reducing waste and energy use—a key concern for ESG-focused investors.

In summary, 3-(2,5-Dimethoxyphenoxy)propanoic acid exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its versatility in medicinal chemistry, combined with environmental compatibility, ensures its place in tomorrow’s innovative chemical solutions. Researchers and manufacturers alike should monitor its evolving role in life sciences and industrial biotechnology.